Cas no 212714-33-5 (3-isopropyl-2-quinolinamine)

3-isopropyl-2-quinolinamine structure
3-isopropyl-2-quinolinamine structure
Product Name:3-isopropyl-2-quinolinamine
CAS No:212714-33-5
MF:C12H14N2
MW:186.252962589264
CID:1403700
PubChem ID:10845250
Update Time:2025-04-20

3-isopropyl-2-quinolinamine Chemical and Physical Properties

Names and Identifiers

    • 3-Isopropyl-2-quinolinamine
    • 2-AMINO-3-ISOPROPYLQUINOLINE
    • 212714-33-5
    • DB-292652
    • SCHEMBL22045308
    • AKOS012535498
    • 3-isopropyl-2-quinolinamine
    • Inchi: 1S/C12H14N2/c1-8(2)10-7-9-5-3-4-6-11(9)14-12(10)13/h3-8H,1-2H3,(H2,13,14)
    • InChI Key: LCQFQPAVZHDKIG-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=C(C=1N)C(C)C

Computed Properties

  • Exact Mass: 186.115698455g/mol
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.9Ų
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